Cas no 29880-05-5 (a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI))

a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) structure
29880-05-5 structure
Product name:a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
CAS No:29880-05-5
MF:C26H40O6
MW:448.5922
CID:265786
PubChem ID:6450005

a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
    • (2S,3R,4R,5R,6S)-2-[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • 29880-05-5
    • alpha-D-Glucopyranoside, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl, (all-E)-
    • Retinyl beta-glucose
    • Inchi: InChI=1S/C26H40O6/c1-17(11-12-20-19(3)10-7-14-26(20,4)5)8-6-9-18(2)13-15-31-25-24(30)23(29)22(28)21(16-27)32-25/h6,8-9,11-13,21-25,27-30H,7,10,14-16H2,1-5H3/b9-6+,12-11+,17-8+,18-13+/t21-,22-,23+,24+,25-/m0/s1
    • InChI Key: CANKXEMSSRKEGQ-YDVWZVQJSA-N
    • SMILES: C/C(=C\CO[C@H]1O[C@@H](CO)[C@H](O)[C@@H](O)[C@H]1O)/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C

Computed Properties

  • Exact Mass: 448.282489
  • Monoisotopic Mass: 448.282489
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 773
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.15
  • Boiling Point: 626.3°Cat760mmHg
  • Flash Point: 332.5°C
  • Refractive Index: 1.565

a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) Related Literature

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